Cas no 2228907-99-9 (O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine
• CAS No: 2228907-99-9
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 6386649
• PubChem ID: 165965624
• Update Time: 2025-08-05

O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine
• 2228907-99-9
• EN300-2006771
• O-[2-(4-chloro-1-methyl-1H-imidazol-5-yl)propyl]hydroxylamine

• Inchi： 1S/C7H12ClN3O/c1-5(3-12-9)6-7(8)10-4-11(6)2/h4-5H,3,9H2,1-2H3
• InChI Key： HWWHRWMPFWCVHT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)CON)N(C)C=N1

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2228907-99-9 and Product Name: O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine

The compound with the CAS number 2228907-99-9 and the product name O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure incorporates a hydroxylamine functional group linked to a propyl chain, which is further substituted with a 4-chloro-1-methyl-1H-imidazole ring. This particular arrangement not only contributes to the compound's chemical reactivity but also opens up diverse possibilities for its therapeutic utility.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds, particularly those incorporating imidazole moieties. The imidazole ring, known for its stability and biological relevance, is a common structural motif in many bioactive molecules. The presence of the 4-chloro substituent in the imidazole ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further functionalization. This feature is particularly appealing in medicinal chemistry, where such modifications can lead to improved binding affinity and selectivity towards biological targets.

The hydroxylamine group attached to the propyl chain introduces another layer of complexity to the compound's behavior. Hydroxylamine derivatives are well-documented for their role in various biochemical pathways and have been explored as intermediates in the synthesis of more complex molecules. The propyl chain serves as a linker, providing flexibility and influencing the compound's solubility and pharmacokinetic properties. This combination of structural elements makes O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine a promising candidate for further investigation.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological macromolecules at a molecular level. Computational modeling and experimental techniques have been employed to elucidate these interactions, providing insights into how structural modifications can influence biological activity. The compound in question has been subjected to various computational studies to predict its binding modes with potential targets. These studies suggest that the hydroxylamine group and the imidazole ring are key regions for interaction with biological receptors, offering a rational basis for designing derivatives with enhanced pharmacological properties.

The synthesis of O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-chloro substituent into the imidazole ring is particularly challenging due to its sensitivity to nucleophilic attack. However, advances in synthetic methodologies have made it possible to achieve this transformation with high yield and purity. The subsequent attachment of the hydroxylamine group via a propyl linker has also been optimized to ensure regioselectivity and minimize side reactions.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further derivatization, enabling chemists to explore diverse chemical space. This flexibility is crucial in drug discovery, where identifying novel scaffolds that can be modified to improve potency and reduce toxicity is paramount. Researchers have already begun exploring derivatives of this compound, modifying both the hydroxylamine group and the imidazole ring to achieve desired pharmacological effects.

The biological activity of O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine has been preliminarily evaluated through in vitro assays. These studies have revealed promising results, indicating that the compound exhibits inhibitory activity against certain enzymes and receptors relevant to human health. While these findings are encouraging, further research is needed to fully understand its therapeutic potential and safety profile. Long-term studies are being planned to investigate its effects on cellular processes and animal models, providing a more comprehensive assessment of its biological significance.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies this collaborative approach, where structural features derived from chemical synthesis are translated into biological function through rigorous testing and analysis. As our understanding of molecular interactions continues to evolve, compounds like O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine will play an increasingly important role in shaping future therapeutic strategies.

In conclusion, O-2-(4-chloro-1-methyl-1H-imidazol-5-yl)propylhydroxylamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its synthesis involves sophisticated organic reactions that highlight the progress made in synthetic methodologies over recent years. Preliminary biological evaluations suggest promising therapeutic potential, warranting further investigation into its mechanisms of action and pharmacological effects. As research continues to uncover new insights into molecular interactions, compounds like this will undoubtedly contribute to the discovery of novel treatments for various diseases.